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Compound of Interest

Compound Name: THRX-194556

Cat. No.: B15616648 Get Quote

Technical Support Center: THRX-194556
Disclaimer: The compound "THRX-194556" is not found in publicly available chemical

databases. The information provided here is based on the properties of Phenyl trans-beta-styryl

sulfone (CAS: 16212-06-9), which is the likely identity of this compound based on initial

searches. The available data on its specific solubility and stability is limited; therefore, some

guidance is based on general chemical principles for crystalline organic solids.

Frequently Asked Questions (FAQs)
Q1: What is Phenyl trans-beta-styryl sulfone?

Phenyl trans-beta-styryl sulfone is an organic compound with the molecular formula

C14H12O2S.[1] It is a crystalline solid, typically appearing as a white to pale brown powder.[2]

[3] It is used as a building block in proteomics research and as a reagent in various organic

synthesis reactions.[4][5]

Q2: What are the basic physical properties of this compound?

Molecular Weight: 244.31 g/mol [6]

Appearance: White to cream or pale brown crystals or powder[2][3]

Melting Point: 73-76 °C[2]

Q3: What are the recommended storage conditions?
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The compound is considered stable under standard conditions.[3] It is recommended to store it

at ambient temperature in a cool, dry place with the container tightly sealed.[4] One supplier

suggests a shelf life of up to 1095 days under proper storage.[7]

Q4: What are the known safety hazards?

Phenyl trans-beta-styryl sulfone is known to cause skin and serious eye irritation.[6] Standard

laboratory safety precautions, including the use of personal protective equipment (PPE) such

as gloves and safety glasses, should be followed during handling. It is incompatible with strong

oxidizing agents.[4][5]

Troubleshooting Guide: Solubility and Stability
Issues
Issue 1: Compound is not dissolving in the chosen solvent.

Possible Cause 1: Incorrect Solvent Choice.

Recommendation: While the compound is reported to be soluble in most common organic

solvents, its aqueous solubility is expected to be low.[3][5] For polar organic solvents,

consider Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF), which are

effective for many crystalline organic compounds. A related compound, phenyl sulfone,

shows good solubility in acetone and DMSO.[8]

Possible Cause 2: Insufficient Sonication or Agitation.

Recommendation: Ensure the solution is being adequately mixed. Use a vortex mixer or

an ultrasonic bath to aid dissolution. Gentle warming may also be effective, but see the

stability considerations below.

Possible Cause 3: Solution is Saturated.

Recommendation: The concentration may be too high for the chosen solvent. Try

preparing a more dilute solution. Refer to the solubility data table below and consider

performing a solubility test to determine the approximate saturation point in your solvent of

choice.
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Issue 2: Precipitate forms after adding the stock solution to an aqueous buffer.

Possible Cause: Low Aqueous Solubility.

Recommendation: This is a common issue when diluting a stock solution (e.g., in DMSO)

into an aqueous medium. To mitigate this, ensure the final concentration of the organic

solvent (like DMSO) in the aqueous buffer is as low as possible (typically <0.5%) while still

maintaining the compound's solubility. It may also be helpful to add the stock solution to

the vigorously stirring aqueous buffer to promote rapid dispersion.

Issue 3: Suspected degradation of the compound in solution.

Possible Cause 1: Instability in Solution.

Recommendation: While the solid is stable, its stability in various solvents, particularly

over time, is not well-documented. It is best practice to prepare stock solutions fresh for

each experiment. If storage is necessary, store aliquots at -20°C or -80°C to minimize

degradation. Avoid repeated freeze-thaw cycles.

Possible Cause 2: Exposure to Light or Incompatible Materials.

Recommendation: Protect solutions from direct light by using amber vials or covering

containers with foil. Ensure that the compound is not exposed to strong oxidizing agents.

[4][5]

Data and Protocols
Solubility Data
Quantitative solubility data for Phenyl trans-beta-styryl sulfone is not readily available in the

public domain. The table below provides qualitative descriptions. Researchers are encouraged

to perform their own solubility tests.
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Solvent Solubility Notes

Water Expected to be low/insoluble
The molecule is predominantly

non-polar.

DMSO Reported as soluble

A common solvent for

preparing high-concentration

stock solutions.

DMF Reported as soluble[3]
Another common polar aprotic

solvent for stock solutions.

Ethanol Likely soluble
General-purpose organic

solvent.

Acetone Likely soluble

A related compound, phenyl

sulfone, is soluble in acetone.

[8]

Other Organic Solvents
Reported as generally

soluble[5]

Includes solvents like

methanol, isopropanol, etc.

Stability and Storage Summary
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Form Condition Recommendation Reference

Solid Ambient Temperature

Store in a cool, dry

place in a well-sealed

container.

[4]

Solid Shelf Life
Up to 3 years under

proper conditions.
[7]

In Solution Storage

Prepare fresh. If

necessary, store

aliquots at -20°C or

-80°C.

General Best Practice

In Solution Light Exposure

Protect from light to

prevent potential

photodegradation.

General Best Practice

General Incompatibilities

Avoid contact with

strong oxidizing

agents.

[4][5]

General Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

Preparation: Allow the vial of solid Phenyl trans-beta-styryl sulfone to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: On a calibrated analytical balance, accurately weigh out a desired amount of the

compound (e.g., 2.44 mg).

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

target concentration. For 2.44 mg, add 1 mL of DMSO to make a 10 mM stock solution.

Mixing: Cap the vial tightly and vortex thoroughly. Use a sonicator bath for 5-10 minutes if

immediate dissolution does not occur.

Inspection: Visually inspect the solution to ensure there are no visible solid particles. The

solution should be clear.
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Storage: If not for immediate use, dispense the stock solution into single-use aliquots in

amber vials and store at -20°C or -80°C.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15616648?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/shop/products/phenyl-trans-beta-styryl-sulfone-96-thermo-scientific/p-7024230
https://www.thermofisher.com/order/catalog/product/A18556.03
https://cymitquimica.com/cas/16212-06-9/
https://www.fishersci.com/shop/products/phenyl-trans-beta-styryl-sulfone-96-thermo-scientific/AAA1855603
https://www.fishersci.com/shop/products/phenyl-trans-beta-styryl-sulfone-96-thermo-scientific/AAA1855603
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5150645.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-trans-Styryl-Sulfone
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-trans-Styryl-Sulfone
https://labsolu.ca/product/phenyl-trans-styryl-sulfone-2/
https://cymitquimica.com/cas/127-63-9/
https://www.benchchem.com/product/b15616648#thrx-194556-solubility-and-stability-issues
https://www.benchchem.com/product/b15616648#thrx-194556-solubility-and-stability-issues
https://www.benchchem.com/product/b15616648#thrx-194556-solubility-and-stability-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15616648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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